Cas no 1436850-60-0 (7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one)

• Product Name: 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one
• CAS No: 1436850-60-0
• MF: C₇H₄FN₃O
• MW: 165.124564170837
• MDL: MFCD28363825
• CID: 4599802
• PubChem ID: 136102858
• Update Time: 2025-07-23

7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one
• 7-Fluorobenzo[d][1,2,3]triazin-4(1H)-one
• 1,2,3-Benzotriazin-4(3H)-one, 7-fluoro-

• MDL： MFCD28363825
• Inchi： 1S/C7H4FN3O/c8-4-1-2-5-6(3-4)9-11-10-7(5)12/h1-3H,(H,9,10,12)
• InChI Key： YTCNVRVBGUGSDX-UHFFFAOYSA-N
• SMILES： N1C2=CC(F)=CC=C2C(=O)NN=1

Computed Properties

• Exact Mass: 165.03383992g/mol
• Monoisotopic Mass: 165.03383992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one

Professional Introduction to Compound with CAS No. 1436850-60-0 and Product Name: 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one

The compound with the CAS number 1436850-60-0 and the product name 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorine atom at the 7-position of the benzotriazine ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one belongs to a class of compounds that have been extensively studied for their pharmacological properties. The benzotriazine core is a versatile pharmacophore that has shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The fluorine substitution at the 7-position enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug design. This modification has been strategically incorporated to optimize the pharmacokinetic profile of the molecule.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one has been investigated for its potential role as an inhibitor of enzymes involved in cancer progression. Preliminary studies have demonstrated that this compound can modulate key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells. The fluorine atom at the 7-position plays a crucial role in enhancing the interactions between the compound and its target proteins, thereby improving its inhibitory activity.

The synthesis of 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom into the benzotriazine ring is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been optimized to minimize side reactions and maximize the efficiency of the process. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

One of the most compelling aspects of 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one is its potential for further derivatization to generate novel analogs with enhanced pharmacological properties. Researchers have explored various structural modifications at different positions of the benzotriazine ring to improve solubility, bioavailability, and target specificity. These derivatives have been evaluated in vitro using cell-based assays and in vivo models to assess their efficacy and safety profiles. The results have been promising, indicating that this compound has significant therapeutic potential.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. In addition, fluorine atoms can influence electronic effects on adjacent atoms, leading to increased binding affinity to biological targets. This has made fluorine-substituted compounds attractive candidates for drug development over the past few decades. 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one is no exception and exemplifies how strategic fluorination can lead to the discovery of new therapeutic agents.

Recent advancements in computational chemistry have also contributed to the design and optimization of 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one derivatives. Molecular modeling techniques have been employed to predict binding modes and interactions between the compound and its target proteins. These simulations have helped researchers identify key structural features that can be modified to enhance potency and selectivity. By integrating experimental data with computational predictions, scientists have been able to accelerate the drug discovery process significantly.

The pharmacological profile of 7-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one has been further explored through preclinical studies. These investigations have revealed that the compound exhibits moderate oral bioavailability and prolonged half-life in animal models. Additionally， it demonstrates low toxicity at therapeutic doses， suggesting its potential for safe clinical use。The compound’s ability to cross the blood-brain barrier has also been evaluated， indicating its suitability for central nervous system-targeted therapies。These findings have laid a solid foundation for future clinical trials。

In conclusion， 7-fluoro-3，4-dihydro-l，2，3-benzotriazin-l，l-lone represents a promising candidate for further development as a therapeutic agent。 Its unique structural features， coupled with its favorable pharmacokinetic properties， make it an attractive scaffold for drug design。 Ongoing research efforts are focused on optimizing its efficacy， safety，and bioavailability through structural modifications。 As our understanding of biological pathways continues to evolve， compounds like 1436850—60—0 will play an increasingly important role in addressing unmet medical needs。